Ethyl 2-(3-aminophenoxy)acetate
Overview
Description
Ethyl 2-(3-aminophenoxy)acetate is an organic compound with the molecular formula C10H13NO3 . It is also known as (3-aminophenoxy)acetic acid ethyl ester .
Synthesis Analysis
The synthesis of this compound involves the alkylation of 4-nitrophenol with ethyl bromo-acetate followed by selective reduction of the nitro group . This reduction method does not require nascent hydrogen or any reaction complexity; it goes easily via consecutive reaction in NH4Cl/Fe to yield the target synthon as very pure crystals .Molecular Structure Analysis
The molecular structure of this compound was studied and approved by X-ray single crystal structure determination . The unit cell parameters are a= 8.2104 (6)Å, b = 10.3625 (9)Å, c = 11.9562 (9) Å, α=101.787 (7), β= 91.849 (6), and γ=102.755 (7)°, indicating that it was crystallized in the triclinic crystal system .Chemical Reactions Analysis
The reduction of 3 to the ethyl 2-(4-aminophenoxy) acetate using NH4Cl/Fe is safer as well as cheaper than the previously reported reaction using (H2 and Pd/C 10%) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 195.21 g/mol . Its exact mass and monoisotopic mass are 195.08954328 g/mol . It has a topological polar surface area of 61.6 Ų .Scientific Research Applications
Precursor for Dual Hypoglycemic Agents
Ethyl 2-(3-aminophenoxy)acetate has been synthesized as a building synthon for novel dual hypoglycemic agents . This compound was synthesized by alkylation of 4-nitrophenol with ethyl bromo-acetate followed by selective reduction of the nitro group . This process does not require nascent hydrogen or any reaction complexity .
X-ray Structure and Hirshfeld Analysis
The structure of this compound has been studied and approved by X-ray single crystal structure determination . The cooperative non-covalent interactions are also discussed with the aid of Hirshfeld surface analysis . The H…H, H…C, and O…H interactions have a major contribution in the molecular packing of this compound .
DFT Studies
Different quantum chemical parameters of this compound were computed and discussed based on DFT calculations . The experimental UV/Vis spectra showed two bands at 299 and 234 nm, which were calculated using the TD-DFT method at 286 (f = 0.068) and 226 nm (f = 0.294), respectively .
Synthesis of Spirooxindoles
This compound has been used in the synthesis of new spirooxindoles engrafted furan structural motif as a potential anticancer agent . The new hybrids were achieved via [3 + 2] cycloaddition reaction as an economic one-step efficient approach .
Cytotoxicity Studies
The spirooxindoles along with ethylene derivatives having furan aryl moiety were assessed against breast (MCF7) and liver (HepG2) cancer cell lines . The results indicated that the new chalcone showed excellent activity in both cell lines .
Anti-oxidant Screening
Although not directly related to this compound, compounds synthesized from similar processes have shown great activity in anti-oxidant screening compared with the reference drug .
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-(3-aminophenoxy)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-2-13-10(12)7-14-9-5-3-4-8(11)6-9/h3-6H,2,7,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVWPPUWTINZQIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=CC(=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80328597 |
Source
|
| Record name | ethyl 2-(3-aminophenoxy)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80328597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5544-78-5, 58559-52-7 |
Source
|
| Record name | ethyl 2-(3-aminophenoxy)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80328597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 2-(3-aminophenoxy)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2R,4S)-7-Oxabicyclo[2.2.1]heptan-2-amine](/img/structure/B3427330.png)
